Cas no 42872-83-3 (2-Bromo-5-methylbenzonitrile)
2-Bromo-5-methylbenzonitrile structure
Product Name:2-Bromo-5-methylbenzonitrile
CAS No:42872-83-3
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD11040281
CID:55622
PubChem ID:12557201
Update Time:2025-04-18
2-Bromo-5-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methylbenzonitrile
- Benzonitrile, 2-bromo-5-methyl-
- 2-Brom-5-methyl-benzonitril
- 2-bromo-5-methyl-benzonitrile
- 2-bromo-5-methylbenzylnitrile
- 4-Brom-3-cyanotoluol
- 4-Bromo-3-cyanotoluene
- 6-Bromo-m-tolunitrile
- J-508400
- Z1255379971
- FT-0647517
- EN300-177830
- AM20060628
- PS-8273
- 2-Bromo-5-methylbenzonitrile, 97%
- B4678
- Benzonitrile,2-bromo-5-methyl-
- SY018968
- A1-00237
- CS-W007749
- SCHEMBL2730509
- AKCXJAVATJLYQM-UHFFFAOYSA-N
- 2-Bromo-5-methyl benzonitrile
- AKOS015834886
- 42872-83-3
- MFCD11040281
- DTXSID80502471
- CL8153
- A826044
- DB-014055
- 5-Methyl-2-bromobenzonitrile
-
- MDL： MFCD11040281
- Inchi： 1S/C8H6BrN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,1H3
- InChI Key： AKCXJAVATJLYQM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=CC=1C#N
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.51
- Melting Point: 61-65 °C
- Boiling Point: 290 ºC
- Flash Point: 129 ºC
- Refractive Index: 1.59
- PSA: 23.79000
- LogP: 2.62918
2-Bromo-5-methylbenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： dust mask type N95 (US), Eyeshields, Gloves
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R22
2-Bromo-5-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Bromo-5-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062783-1g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 062783-5g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95% | 5g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 062783-25g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95% | 25g |
￡122.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123973-1g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 1g |
¥60.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123973-25g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 25g |
¥800.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123973-5g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 5g |
¥195.90 | 2023-09-04 | |
| Chemenu | CM158075-25g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95+% | 25g |
$184 | 2021-06-17 | |
| Chemenu | CM158075-100g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95+% | 100g |
$449 | 2021-06-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001719-1g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 1g |
￥29 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R001719-25g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 25g |
￥441 | 2024-05-23 |
2-Bromo-5-methylbenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:42872-83-3)2-Bromo-5-methylbenzonitrile
Order Number:A826044
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):194.0
Email:sales@amadischem.com
2-Bromo-5-methylbenzonitrile Related Literature
-
1. NotesM. S. Gibson,John McLean,A. H. Clark,C. A. Coulson,B. J. McDonald,J. B. Fardon,W. V. Farrar,R. N. Haszeldine,F. Smith,G. S. Mill,R. Campbell,P. L. Robinson,Emrys R. H. Jones,Frederick G. Mann,D. H. R. Barton,W. Carruthers,K. H. Overton,J. L. Barclay,A. J. Cleaver,A. B. Foster,W. G. Overend,Usha Rakshit,K. C. Bhattacharyya,J. C. Bardhan,Helena Bradbury,F. J. Smith,Patricia J. Earle,Muriel L. Tomlinson,Rita A. Gregory,J. W. Barton,J. F. W. McOmie,B. J. P. Alles,A. Kandiah,M. U. S. Sultanbawa J. Chem. Soc. 1956 776
42872-83-3 (2-Bromo-5-methylbenzonitrile) Related Products
- 2042-37-7(2-Bromobenzonitrile)
- 41963-20-6(4-bromo-3-methyl-benzonitrile)
- 18870-11-6(2,5-Dibromoterephthalonitrile)
- 42872-73-1(2-Bromo-4-methylbenzonitrile)
- 6575-12-8(2,6-Dibromobenzonitrile)
- 57381-41-6(2,5-Dibromobenzonitrile)
- 75344-77-3(4-Bromo-3,5-dimethylbenzonitrile)
- 42872-74-2(3-Bromo-4-methylbenzonitrile)
- 263159-64-4(2-Bromo-3-methylbenzonitrile)
- 22433-89-2(4-bromobenzene-1,3-dicarbonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:42872-83-3)2-Bromo-5-methylbenzonitrile
Purity:99%
Quantity:100g
Price ($):194.0